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Compound of Interest

1-Methylpyrimidine-
Compound Name:

2,4,6(1H,3H,5H)-trione
CAS No.: 2565-47-1

Cat. No.: B104903

Get Quote

Introduction

1-Methylbarbituric acid, also known as N-methylbarbituric acid, is a derivative of barbituric acid,
a class of compounds that have been historically significant in the medical field for their
sedative and hypnotic properties.[1] While the use of many barbiturates has declined due to
toxicity, 1-methylbarbituric acid and its derivatives remain valuable intermediates in organic
synthesis and are used in biochemical research.[1] This document outlines a detailed protocol
for the synthesis of 1-methylbarbituric acid via the condensation of N-methylurea and malonic
acid.

Principle of the Method

The synthesis is achieved through the condensation reaction of N-methylurea and malonic acid
in glacial acetic acid, with acetic anhydride serving as both a dehydrating agent and a reaction
medium. The mixture is heated to facilitate the reaction, leading to the formation of the
pyrimidine ring structure of 1-methylbarbituric acid. The product is then isolated by precipitation
and purified through recrystallization.
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Experimental Protocol

Materials and Equipment

e Reagents:

[¢]

N-Methylurea

Malonic acid

o

Glacial Acetic Acid

o

[¢]

Acetic Anhydride

Ethanol

[¢]

e Equipment:
o Three-neck round-bottom flask
o Reflux condenser
o Dropping funnel
o Magnetic stirrer with heating mantle
o Thermometer
o Buchner funnel and flask
o Beakers and graduated cylinders
o Rotary evaporator
Procedure

o Reaction Setup: In a three-neck round-bottom flask equipped with a magnetic stirrer, reflux
condenser, and a dropping funnel, add malonic acid (80 g, 0.79 mol) and N-methylurea (50
g, 0.68 mol) to 180 mL of glacial acetic acid.[2]
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Addition of Acetic Anhydride: While stirring the mixture, slowly add acetic anhydride (130 mL,
1.37 mol) dropwise from the dropping funnel.[2] During the addition, maintain the
temperature of the reaction mixture at 70°C.[2]

Reaction: After the complete addition of acetic anhydride, increase the temperature of the
reaction mixture to 90°C and continue stirring for 3 hours.[2]

Isolation of Product: After 3 hours, cool the reaction mixture to room temperature.[2] The
solvent is then removed by distillation under reduced pressure using a rotary evaporator.[2]

Precipitation: Treat the resulting residue with 350 mL of ethanol. This will cause the
precipitation of a pale yellow solid.[2]

Purification: Collect the solid by vacuum filtration using a Buchner funnel. Purify the crude
product by recrystallization from ethanol to obtain a crystalline solid of 1-methylbarbituric
acid.[2]

Drying: Dry the purified crystals in a vacuum oven.

Characterization

The final product can be characterized by its melting point and spectroscopic methods such as
NMR and IR spectroscopy to confirm its identity and purity.

Data Presentation

Parameter Value Reference
Molecular Formula C5H6N203 [1]
Molecular Weight 142.11 g/mol [3]
Yield 63.1 g (65.8%) [2]
Melting Point 131.2-133.1°C [2]
Appearance Crystalline solid [1]

Experimental Workflow
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Workflow for 1-Methylbarbituric Acid Synthesis

Reaction

1. Add N-Methylurea, Malonic Acid,
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Stirring

2. Slowly Add Acetic Anhydride at 70°C

l

3. Heat at 90°C for 3 hours

Work-up &qurification

4. Cool to Room Temperature

l

5. Remove Solvent via
Rotary Evaporation

l

6. Add Ethanol to
Precipitate Product

l

7. Collect Solid by
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l

8. Recrystallize from Ethanol

l

9. Dry Final Product
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Caption: Workflow for 1-Methylbarbituric Acid Synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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